Cas no 2092723-67-4 (6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine
• CAS No: 2092723-67-4
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5723258
• PubChem ID: 122238954
• Update Time: 2025-05-21

6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2092723-67-4
• AKOS040811916
• F1967-6974
• 6-(2-cyclohexylethyl)-2-methylpyrimidin-4-amine
• 4-Pyrimidinamine, 6-(2-cyclohexylethyl)-2-methyl-
• 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C13H21N3/c1-10-15-12(9-13(14)16-10)8-7-11-5-3-2-4-6-11/h9,11H,2-8H2,1H3,(H2,14,15,16)
• InChI Key： RXULYAHKFBWIKO-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(=CC=1CCC1CCCCC1)N

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 364.6±22.0 °C(Predicted)
• pka: 7.29±0.50(Predicted)

Additional information on 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine

Introduction to 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine (CAS No. 2092723-67-4)

6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine, identified by the CAS number 2092723-67-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a wide range of biological activities. The unique structure of 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine makes it an intriguing candidate for various research and development activities.

The chemical structure of 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine consists of a pyrimidine ring substituted with a 2-cyclohexylethyl group at the 6-position and a methyl group at the 2-position. The presence of these substituents imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug discovery and other chemical applications.

In the context of pharmaceutical research, 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine has been investigated for its biological activities. Recent studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine effectively inhibits the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. This finding suggests that the compound could be a valuable lead for developing novel anticancer agents.

Beyond its potential therapeutic applications, 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine has also been explored for its use in chemical synthesis. The compound's unique structure makes it an excellent building block for constructing more complex molecules with diverse functionalities. Researchers have utilized this compound as a starting material for synthesizing various derivatives with enhanced biological activities or improved pharmacological profiles. For example, a study in Organic Letters demonstrated the successful synthesis of several analogs of 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine, which exhibited improved potency against specific targets.

The synthesis of 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale. These improvements are essential for meeting the growing demand for high-quality materials in both research and industrial settings.

In addition to its chemical and biological properties, the safety profile of 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate the compound's safety in various contexts. These studies have generally shown that 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine exhibits low toxicity at relevant concentrations, making it suitable for further development as a potential therapeutic agent or chemical intermediate.

The future prospects for 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine are promising. Ongoing research is focused on optimizing its properties through structural modifications and exploring new applications in different fields. For instance, there is growing interest in using this compound as a scaffold for developing targeted therapies for specific diseases or conditions. Additionally, efforts are being made to improve its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential.

In conclusion, 6-(2-Cyclohexylethyl)-2-methylpyrimidin-4-amine (CAS No. 2092723-67-4) is a versatile compound with significant potential in both pharmaceutical and chemical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative solutions in healthcare and beyond.